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Compound of Interest

Compound Name: Olanexidine Hydrochloride

Cat. No.: B1208432

An In-depth Overview of the Chemical Structure, Properties, and Antimicrobial Activity of a
Novel Antiseptic Agent

Introduction

Olanexidine Hydrochloride, with the development code OPB-2045, is a novel monobiguanide
antiseptic agent. It exhibits potent bactericidal activity against a wide spectrum of pathogens,
including both Gram-positive and Gram-negative bacteria. This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, synthesis,
mechanism of action, and antimicrobial efficacy, supported by experimental data and protocols.

Chemical Structure and Properties

Olanexidine Hydrochloride is chemically known as 1-(3,4-dichlorobenzyl)-5-octylbiguanide
hydrochloride. Its structure features a dichlorobenzyl group and an octyl chain linked by a
biguanide core, which is crucial for its antimicrobial function.

Table 1: Chemical and Physical Properties of Olanexidine Hydrochloride
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Property

Value

Reference(s)

Chemical Name

1-(3,4-dichlorobenzyl)-5-
octylbiguanide hydrochloride

Molecular Formula C17H28Cl3Ns [1]
Molecular Weight 408.8 g/mol [1]
CAS Number 146509-94-6 [1]
White to off-white crystalline
Appearance
powder
- DMSO: = 62.5 mg/mL (152.89
Solubility [1]

mM)

Water: Poorly soluble

[2]

pKa 11.92 + 0.10 (Predicted)
Boiling Point 454.7 £ 55.0 °C (Predicted)
Density 1.22 + 0.1 g/cm3 (Predicted)

Synthesis of Olanexidine Hydrochloride

The synthesis of Olanexidine Hydrochloride can be achieved through several related

pathways. A common method involves the condensation of 3,4-dichlorobenzylamine

hydrochloride with 1-cyano-3-octylguanidine.[3]

Detailed Synthesis Protocol

A process for producing 1-(3,4-dichlorobenzyl)-5-octylbiguanide dihydrochloride involves the

reaction of 1-cyano-3-octylguanidine or its salt with 3,4-dichlorobenzylamine or its salt in an

ester-based organic solvent.[4]

Reaction Steps:

e React 1-cyano-3-octylguanidine with 3,4-dichlorobenzylamine in an appropriate ester-based

solvent.
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After the reaction, the solution is cooled to approximately 40°C.
Isopropanol, water, and concentrated hydrochloric acid are added to the cooled solution.

The mixture is stirred at 60-70°C for one hour and then cooled to 10°C or below to
precipitate the crystals.

The precipitated crystals of 1-(3,4-dichlorobenzyl)-5-octylbiguanide dihydrochloride are
separated.

The resulting crystals are washed with isopropanol and dried at 60°C.[4]

This process allows for the production of Olanexidine Hydrochloride in high yield through a
safe and straightforward procedure.[4]

Mechanism of Action

Olanexidine exerts its bactericidal effect primarily by disrupting the integrity of the bacterial cell
membrane. This multi-step process does not involve a specific signaling pathway but rather a
direct physicochemical interaction with the bacterial cell envelope.

The proposed mechanism of action is as follows:

Electrostatic Interaction: The cationic biguanide group of Olanexidine interacts with
negatively charged components on the bacterial cell surface, such as lipopolysaccharides
(LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1]

Membrane Disruption: This initial binding leads to the displacement of divalent cations that
stabilize the outer membrane, causing membrane disorganization and increased
permeability.

Leakage of Intracellular Components: The compromised membrane integrity results in the
irreversible leakage of essential intracellular components, such as potassium ions and ATP,
leading to cell death.[1]

Protein Denaturation: At higher concentrations (=160 ug/ml), Olanexidine can also cause the
denaturation of bacterial proteins, contributing to its bactericidal activity.[1]
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Mechanism of Action of Olanexidine Hydrochloride.

Antimicrobial Activity

Olanexidine demonstrates broad-spectrum bactericidal activity against a variety of clinically
relevant bacteria, including antibiotic-resistant strains.

Table 2: Minimal Bactericidal Concentrations (MBCs) of Olanexidine after 180-second

Exposure
. . Estimated MBC
Bacterial Group Number of Strains Reference(s)
(ng/mL)
Gram-positive cocci 155 869 [4]
Gram-positive bacilli 29 109 [4]
Gram-negative
136 434 [4]

bacteria

Experimental Protocol: Determination of Minimal
Bactericidal Concentration (MBC)

The MBC of Olanexidine is determined using a modified microdilution method.[4]

Methodology:
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Preparation of Olanexidine Dilutions: Prepare a series of twofold serial dilutions of
Olanexidine hydrochloride in distilled water.

Bacterial Inoculum Preparation: Grow test bacterial strains in an appropriate broth, wash the
cells with sterile saline, and dilute them in distilled water to achieve a concentration of >2 x
105 CFU/mL.[4]

Exposure: Mix equal volumes (50 pL) of the bacterial suspension and each Olanexidine
dilution. The exposure times are typically 30, 60, and 180 seconds at room temperature
(23°C = 3°C).[4]

Neutralization: After the specified exposure time, transfer 10 pL of the mixture to 200 uL of a
neutralizing broth (e.g., soybean-casein digest broth with lecithin and polysorbate 80) to stop
the bactericidal activity.[4]

Incubation: Incubate the neutralized cultures at 35°C for more than 20 hours.[4]

MBC Determination: The MBC is the lowest concentration of Olanexidine that results in no
visible turbidity after incubation, indicating the eradication of the bacteria.[4]
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Workflow for Minimal Bactericidal Concentration (MBC) Assay.

Conclusion

Olanexidine Hydrochloride is a potent, broad-spectrum antiseptic with a rapid bactericidal
mechanism centered on the disruption of the bacterial cell membrane. Its efficacy against a
wide range of pathogens, including resistant strains, makes it a valuable agent in infection
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control, particularly for skin antisepsis in surgical settings. The provided data and protocols
offer a solid foundation for further research and development of this promising antimicrobial
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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